Cas no 90953-15-4 (3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile)

3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile structure
90953-15-4 structure
Product Name:3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile
CAS No:90953-15-4
MF:C8H10N4O2
MW:194.19060087204
MDL:MFCD04967415
CID:1071619
PubChem ID:17024673
Update Time:2025-08-01

3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)-propanenitrile
    • 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile
    • AKOS000306145
    • 90953-15-4
    • 2-(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)ETHYL CYANIDE
    • AKOS015922258
    • EN300-229095
    • CS-0282765
    • 3-(3,5-dimethyl-4-nitropyrazol-1-yl)propanenitrile
    • STK312598
    • ALBB-004631
    • BBL038819
    • MDL: MFCD04967415
    • Inchi: 1S/C8H10N4O2/c1-6-8(12(13)14)7(2)11(10-6)5-3-4-9/h3,5H2,1-2H3
    • InChI Key: BUUJWGBLSFNDPS-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(C)=NN(CCC#N)C=1C)=O

Computed Properties

  • Exact Mass: 194.08037557g/mol
  • Monoisotopic Mass: 194.08037557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 87.4Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 367.1±42.0 °C at 760 mmHg
  • Flash Point: 175.8±27.9 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile Security Information

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